Cas no 2648847-17-8 (7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine
• CAS No: 2648847-17-8
• MF: C₁₂H₆Cl₃N₃
• MW: 298.555139064789
• CID: 5417189
• Update Time: 2025-07-20

7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine

• Inchi： 1S/C12H6Cl3N3/c13-8-3-1-2-6(9(8)14)10-7-4-5-16-12(15)11(7)18-17-10/h1-5H,(H,17,18)
• InChI Key： FXTYIOVYXYUUIQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2C(C3=CC=CC(Cl)=C3Cl)=NNC1=2

Experimental Properties

• Density: 1.575±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 501.4±45.0 °C(Predicted)
• pka: 7.59±0.40(Predicted)

Additional information on 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine

Professional Introduction to 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine (CAS No. 2648847-17-8)

7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2648847-17-8, has garnered attention due to its unique chemical properties and its role in the development of novel pharmacological agents. The presence of multiple chlorine atoms and the fused pyrazolo[3,4-c]pyridine core make this molecule a promising candidate for further investigation in drug discovery.

The structural framework of 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine consists of a pyrazole ring fused with a pyridine moiety, which is further substituted with chloro groups at specific positions. This arrangement contributes to the compound's reactivity and its ability to interact with biological targets. The 2,3-dichlorophenyl substituent is particularly noteworthy, as it enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazolo[3,4-c]pyridines have been extensively studied for their potential as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The chlorine atoms in 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in oncology. Preclinical studies have demonstrated that derivatives of pyrazolo[3,4-c]pyridines can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The specific substitution pattern in 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine may confer selectivity against certain kinases while minimizing off-target effects. This selectivity is critical for developing effective anticancer drugs that can target specific pathways without causing undue toxicity.

The synthesis of 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 2 and 3 positions of the phenyl ring is particularly challenging due to the need for regioselective chlorination. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological evaluation.

The pharmacokinetic properties of 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a drug's efficacy and safety. Computational modeling techniques have been used to predict how structural modifications might affect these properties. For instance, virtual screening has identified analogs with improved solubility profiles while maintaining potent biological activity.

In conclusion, 7-Chloro-3-(2,3-dichlorophenyl)-1H-pyrazolo[3,4-c]pyridine represents a promising lead compound for pharmaceutical development. Its unique structural features and potential therapeutic applications make it an attractive candidate for further research. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel drugs that address unmet medical needs.